[5-Chloro-2-(4-cinnamoylpiperazin-1-yl)phenyl]amine

• IUPAC Name: (E)-1-[4-(2-amino-4-chlorophenyl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H20ClN3O/c20-16-7-8-18(17(21)14-16)22-10-12-23(13-11-22)19(24)9-6-15-4-2-1-3-5-15/h1-9,14H,10-13,21H2/b9-6+
• InChI Key: LFAOPVVXRPIXJJ-RMKNXTFCSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)Cl)N)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCN1C2=C(C=C(C=C2)Cl)N)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C19H20ClN3O
• Molecular Weight: 341.8 g/mol

Description

[5-Chloro-2-(4-cinnamoylpiperazin-1-yl)phenyl]amine, also known as 5-chloro-2-piperazin-4-ylcinnamamide, is a synthetic amine compound that is used in various scientific research applications, including drug development and biochemical studies. It is a versatile compound that can be used to study the properties of different molecules, as well as the effects of drugs on the body. The compound has a wide range of biochemical and physiological effects, and can be used to study the mechanisms of action of different drugs.

Scientific Research Applications

Anticancer Activities

Research has demonstrated the synthesis of novel Mannich bases derived from compounds structurally similar to [5-Chloro-2-(4-cinnamoylpiperazin-1-yl)phenyl]amine, showing moderate cytotoxic activity against prostate cancer cell lines. These compounds were synthesized by enhancing biological activity through the addition of heterocycles, indicating their potential in cancer treatment (Demirci & Demirbas, 2019).

Antimicrobial Activities

Another study explored the applications of 2-arylhydrazononitriles, related to the core structure of interest, in the synthesis of heterocyclic substances with promising antimicrobial activities against various bacteria and yeast. This indicates the potential use of such compounds in developing new antimicrobial agents (Behbehani et al., 2011).

Molecular Dynamic Studies

Molecular dynamic studies and in silico modeling have been employed to assess the antiproliferative activity of amide derivatives structurally similar to this compound against the MCF7 breast cancer cell line. This research highlights the compound's promising cytotoxic activity and potential for cancer treatment development (Panneerselvam et al., 2022).

Synthesis and Characterization

The synthesis and characterization of Schiff base derivatives and their tautomeric forms have been studied, providing insights into the chemical properties and potential applications of compounds with the this compound framework (Amarasekara et al., 2009).

Antimicrobial and Antifungal Activities

Novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, exhibiting promising antimicrobial activities, have been synthesized. These findings suggest the therapeutic potential of such compounds in treating infections (Idrees et al., 2019).